BAR501 Impurity
BAR501 Impurity
BAR501 impurity is an impurity found in the preparation of BAR501 that acts as an agonist of the G protein-coupled bile acid-activated receptor (GP-BAR1). BAR501 impurity (10 µM) induces a 150% increase in luciferase activity in a GP-BAR1 reporter gene assay.
Brand Name:
Vulcanchem
CAS No.:
1632118-70-7
VCID:
VC0163396
InChI:
InChI=1S/C26H46O3/c1-5-18-22-15-17(28)10-12-26(22,4)21-11-13-25(3)19(16(2)7-6-14-27)8-9-20(25)23(21)24(18)29/h16-24,27-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23+,24-,25-,26-/m1/s1
SMILES:
CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCCO)C)C)O
Molecular Formula:
C26H46O3
Molecular Weight:
406.6
BAR501 Impurity
CAS No.: 1632118-70-7
Reference Standards
VCID: VC0163396
Molecular Formula: C26H46O3
Molecular Weight: 406.6
CAS No. | 1632118-70-7 |
---|---|
Product Name | BAR501 Impurity |
Molecular Formula | C26H46O3 |
Molecular Weight | 406.6 |
IUPAC Name | (3R,5S,6S,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-17-[(2R)-5-hydroxypentan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol |
Standard InChI | InChI=1S/C26H46O3/c1-5-18-22-15-17(28)10-12-26(22,4)21-11-13-25(3)19(16(2)7-6-14-27)8-9-20(25)23(21)24(18)29/h16-24,27-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23+,24-,25-,26-/m1/s1 |
Standard InChIKey | DQBAHTQWQZRMFH-GRVUFFLBSA-N |
SMILES | CCC1C2CC(CCC2(C3CCC4(C(C3C1O)CCC4C(C)CCCO)C)C)O |
Description | BAR501 impurity is an impurity found in the preparation of BAR501 that acts as an agonist of the G protein-coupled bile acid-activated receptor (GP-BAR1). BAR501 impurity (10 µM) induces a 150% increase in luciferase activity in a GP-BAR1 reporter gene assay. |
Synonyms | (3α,5β,6β,7α)-6-ethyl-cholane-3,7,24-triol |
Reference | 1.Festa, C.,Renga, B.,D/'Amore, C., et al. Exploitation of cholane scaffold for the discovery of potent and selective farnesoid X receptor (FXR) and G-protein coupled bile acid receptor 1 (GP-BAR1) ligands. J. Med. Chem. 57(20), 8477-8495 (2014). |
PubChem Compound | 101886306 |
Last Modified | Nov 11 2021 |
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